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Compound of Interest

Compound Name: Sucrose dilaurate

CAS No.: 25915-57-5

Cat. No.: B1599878

Get Quote

Sucrose dilaurate, a non-hazardous substance, requires careful and systematic disposal to

ensure laboratory safety and environmental protection. This guide provides detailed procedures

for researchers, scientists, and drug development professionals on the proper handling and

disposal of sucrose dilaurate waste. Adherence to these protocols is essential for maintaining

a safe laboratory environment and complying with institutional and regulatory standards.

Immediate Safety and Handling Precautions
Prior to disposal, it is crucial to handle sucrose dilaurate with appropriate personal protective

equipment (PPE). While not classified as hazardous, minimizing exposure is a standard best

practice in a laboratory setting.

Recommended Personal Protective Equipment (PPE):

Gloves: Wear impervious gloves to prevent skin contact.[1]

Eye Protection: Use safety glasses or goggles.[1]

Lab Coat: A standard lab coat is recommended to protect clothing.
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Respiratory Protection: If handling large quantities of powdered sucrose dilaurate that may

generate dust, use a NIOSH-approved respirator.[1]

Step-by-Step Disposal Procedures
The disposal of sucrose dilaurate should be managed through your institution's Environmental

Health and Safety (EHS) department or a designated chemical waste contractor. Do not

dispose of sucrose dilaurate, even in small quantities, in the regular trash or down the drain.

[2]

Step 1: Waste Identification and Segregation

Pure Sucrose Dilaurate (Solid):

If spilled, sweep up the solid material and place it in a designated, labeled waste

container.[1] Avoid generating dust.

For unused or expired sucrose dilaurate, transfer it directly into a suitable, sealed

container.

Sucrose Dilaurate Solutions:

Do not pour aqueous solutions of sucrose dilaurate down the sink.

Collect the solution in a clearly labeled, leak-proof container.

Contaminated Materials:

Any materials, such as weighing paper, gloves, or pipette tips, that are contaminated with

sucrose dilaurate should be collected in a separate, sealed bag or container labeled as

"Sucrose Dilaurate Waste."

Step 2: Waste Container Labeling

Properly label all waste containers with the following information:

"Sucrose Dilaurate Waste"
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Chemical Abstract Service (CAS) Number: 25915-57-5

Date of accumulation

Your name, laboratory, and contact information

Step 3: Storage of Waste

Store the sealed and labeled waste containers in a designated satellite accumulation area

(SAA) or as directed by your institution's EHS guidelines. This area should be away from

general laboratory traffic and incompatible chemicals.

Step 4: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup for the sucrose dilaurate
waste. Follow their specific procedures for waste collection requests.

Quantitative Data Summary
While sucrose dilaurate itself does not have specific disposal concentration limits due to its

non-hazardous nature, related compounds like sucrose have established occupational

exposure limits that underscore the importance of minimizing dust generation during handling

and disposal.

Substance CAS Number
Occupational Exposure
Limits (TWA)

Sucrose 57-50-1 ACGIH: 10 mg/m³

NIOSH: 10 mg/m³ (total dust);

5 mg/m³ (respirable dust)

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

sucrose dilaurate.
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Caption: Decision workflow for the proper disposal of sucrose dilaurate waste in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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